Cas no 101858-32-6 (Octanenitrile,8,8,8-trifluoro-7-hydroxy-6-(1-hydroxyethyl)-7-(trifluoromethyl)-)

• Product Name: Octanenitrile,8,8,8-trifluoro-7-hydroxy-6-(1-hydroxyethyl)-7-(trifluoromethyl)-
• CAS No: 101858-32-6
• MF: C₁₁H₁₅F₆NO₂
• MW: 307.232724428177
• CID: 147268
• PubChem ID: 59063
• Update Time: 2025-04-19

Octanenitrile,8,8,8-trifluoro-7-hydroxy-6-(1-hydroxyethyl)-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile,8,8,8-trifluoro-7-hydroxy-6-(1-hydroxyethyl)-7-(trifluoromethyl)-
• 8,8,8-trifluoro-7-hydroxy-6-(1-hydroxyethyl)-7-(trifluoromethyl)octanenitrile
• 2-Hydroxy-3-(1-hydroxy-2,2,2-trifluoro-1-trifluoromethyl)ethyl octanenitrile
• 7-Hydroxy-6-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)octanenitrile
• AC1L1QDS
• AC1Q4IE8
• LS-97926
• OCTANENITRILE, 7-HYDROXY-6-(1,1,1,3,3,3-HEXAFLUORO-2-HYDROXY-2-PROPYL)-
• DTXSID50906760
• 101858-32-6
• Octanenitrile, 8,8,8-trifluoro-7-hydroxy-6-(1-hydroxyethyl)-7-(trifluoromethyl)-

• Inchi： 1S/C11H15F6NO2/c1-7(19)8(5-3-2-4-6-18)9(20,10(12,13)14)11(15,16)17/h7-8,19-20H,2-5H2,1H3
• InChI Key： FNRJWAUAFAMIGN-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(C(C)O)CCCCC#N)O)(F)F

Computed Properties

• Exact Mass: 307.10075
• Monoisotopic Mass: 307.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.323
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 171°C
• Refractive Index: 1.404
• PSA: 64.25
• LogP: 2.92308